Carbon Black
Carbon Black
Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils.
Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet.
Brand Name:
Vulcanchem
CAS No.:
1333-86-4
VCID:
VC0072142
InChI:
InChI=1S/C
SMILES:
[C]
Molecular Formula:
C
Molecular Weight:
12.011 g/mol
Carbon Black
CAS No.: 1333-86-4
Main Products
VCID: VC0072142
Molecular Formula: C
Molecular Weight: 12.011 g/mol
CAS No. | 1333-86-4 |
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Product Name | Carbon Black |
Molecular Formula | C |
Molecular Weight | 12.011 g/mol |
IUPAC Name | carbon |
Standard InChI | InChI=1S/C |
Standard InChIKey | OKTJSMMVPCPJKN-UHFFFAOYSA-N |
Impurities | Benzene extract, 0-1.7%; Ash, 0-1.0%; Sulfur, 0-1.5% volatile matter, 0.4-9.0% Polyaromatic hydrocarbons (PAH) are reportedly present in carbon blacks ... . /Carbon blacks/ Concns of individual polynuclear aromatic hydrocarbons (eg, anthracene, benzacridines, benzofluoranthenes, benzopyrenes, pyrene, etc) can range from <0.5 to 432 mg/kg /Carbon blacks/ Traces of Fe, SiO2, etc |
SMILES | [C] |
Canonical SMILES | [C] |
Boiling Point | Very high (USCG, 1999) Sublimes (NIOSH, 2016) 4200 °C Sublimes at 3642 °C; triple point (graphite-liquid-gas), 4492 °C at a pressure of 101.325 kPa >4000 °C sublimes Sublimes |
Colorform | Fine black powder Black solid FINE BLACK POWDER Black porous soild, course granules or powder Steel gray to black greasy feeling solid. Usually soft, black scales, crystals rare Soft black hexagonal crystals; insol in water, acid, alkali; sol in liquid iron; density: 2.2 g/cu cm; MP: 4,489 °C (10.3 GPA); BP: 3,825 °C (sublimes) One of the softest known materials |
Density | 2 at 68 °F (USCG, 1999) 2.0 to 2.25 (NIOSH, 2016) 1.8-2.1 0.08 to 0.5 Relative density (water = 1): 1.8-3.51 Relative density (water = 1): 2.09-2.23 Relative density (water = 1): 1.8-2.1 2.0-2.25 1.5-1.8 |
Melting Point | 6602 °F (Sublimes) (NIOSH, 2016) Sublimes >3500 °C ≈3550 °C sublimes 6602°F (sublimes) 6602°F (Sublimes) |
Physical Description | Carbon black oil appears as a dark colored liquid with a petroleum-like odor. Less dense than water and insoluble in water. Vapors heavier than air. Carbon, activated is a black grains that have been treated to improve absorptive ability. May heat spontaneously if not properly cooled after manufacture. Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet. Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils. DryPowder; DryPowder, Liquid; DryPowder, PelletsLargeCrystals; DryPowder, PelletsLargeCrystals, WetSolid, OtherSolid, Liquid; DryPowder, WetSolid, Liquid; Liquid; OtherSolid; OtherSolid, GasVapor, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid, Liquid; WetSolid; WetSolid, Liquid OtherSolid; PelletsLargeCrystals DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid DryPowder; DryPowder, OtherSolid; DryPowder, PelletsLargeCrystals; DryPowder, WetSolid; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid Black, odourless powder BLACK POWDER OR SOLID IN VARIOUS FORMS. ODOURLESS WHEN PURE. BLACK FLAKES, LUMPS, POWDER OR CHIPS. ODOURLESS BLACK PELLETS OR EXTREMELY FINE POWDER. Black, odorless solid or a dark colored liquid with a petroleum-like odor. Black grains that have been treated to improve absorptive ability. Steel gray to black, greasy feeling, odorless solid Black, odorless solid. Steel gray to black, greasy feeling, odorless solid. |
Description | Carbon that has been treated to create small, low-volume pores that increase the surface area available for adsorption. Graphite (natural) appears as a mineral form of the element carbon. Hexagonal crystals or thin leaf-like layers. Steel-gray to black with a metallic luster and a greasy feel. An electrical conductor. Used for high-temperature crucibles, as a lubricant and in "lead" pencils. Carbon, animal or vegetable origin appears as a black powder or granular mixed with a tar or starch and water binder pressed into regular lumps or briquettes. Heats slowly and ignites in air especially if wet. |
Shelf Life | IF.../CHARCOAL/ IS STORED.../SRP: OPEN TO ATMOSPHERE/, IT GRADUALLY ADSORB VAPORS FROM AIR AND BECOMES WORTHLESS. |
Solubility | Insoluble (NIOSH, 2016) Insoluble in water and organic solvents INSOL IN ALL SOLVENTS Insoluble in water Insoluble in organic solvents Activated carbon is generally considered to exhibit low affinity for water. INSOL IN WATER OR OTHER KNOWN SOLVENTS Solubility in water: none Solubility in water: insoluble Insoluble |
Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) Negligible at 20 °C 1 mm Hg at 3586 °C 0 mmHg (approx) |
PubChem Compound | 5462310 |
Last Modified | Nov 11 2021 |
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